Cas no 63300-86-7 (3-tert-butyl-1-(propan-2-ylidene)aminothiourea)

• Product Name: 3-tert-butyl-1-(propan-2-ylidene)aminothiourea
• CAS No: 63300-86-7
• MF: C₈H₁₇N₃S
• MW: 187.305680036545
• CID: 3443070
• PubChem ID: 3491754
• Update Time: 2025-06-07

3-tert-butyl-1-(propan-2-ylidene)aminothiourea Chemical and Physical Properties

Names and Identifiers

• HYDRAZINECARBOTHIOAMIDE, N-(1,1-DIMETHYLETHYL)-2-(1-METHYLETHYLIDENE)-
• 3-tert-butyl-1-(propan-2-ylidene)aminothiourea
• AKOS002162006
• 63300-86-7
• N-tert-butyl-2-(propan-2-ylidene)hydrazinecarbothioamide
• 1-tert-butyl-3-(propan-2-ylideneamino)thiourea
• N-(tert-butyl)-2-(propan-2-ylidene)hydrazine-1-carbothioamide
• STK963855
• F0856-0111
• N-(tert-butyl)-2-(propan-2-ylidene)hydrazinecarbothioamide
• 3-tert-butyl-1-[(propan-2-ylidene)amino]thiourea

• Inchi： 1S/C8H17N3S/c1-6(2)10-11-7(12)9-8(3,4)5/h1-5H3,(H2,9,11,12)
• InChI Key： KOAJGBHFXPAKRJ-UHFFFAOYSA-N
• SMILES： N(C(NC(C)(C)C)=S)/N=C(/C)\C

Computed Properties

• Exact Mass: 187.11431873Da
• Monoisotopic Mass: 187.11431873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Thiosemicarbazides

Additional information on 3-tert-butyl-1-(propan-2-ylidene)aminothiourea

Professional Introduction to 3-tert-butyl-1-(propan-2-ylidene)aminothiourea (CAS No. 63300-86-7)

3-tert-butyl-1-(propan-2-ylidene)aminothiourea, with the chemical formula C₉H₁₅N₃S, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The CAS number 63300-86-7 serves as a unique identifier, facilitating precise referencing in scientific literature and industrial applications.

The molecular structure of 3-tert-butyl-1-(propan-2-ylidene)aminothiourea incorporates a thiourea moiety, which is a key pharmacophore in many bioactive molecules. Thiourea derivatives are well-documented for their role in various biological processes, including enzyme inhibition and antimicrobial activity. The presence of a tert-butyl group at the third position enhances the lipophilicity of the molecule, potentially improving its solubility and membrane permeability, which are critical factors in drug design.

In recent years, there has been a growing interest in the development of novel sulfur-containing heterocycles due to their diverse biological activities. The propan-2-ylidene substituent in this compound contributes to its complex electronic properties, making it a valuable scaffold for further derivatization. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory disorders.

One of the most compelling aspects of 3-tert-butyl-1-(propan-2-ylidene)aminothiourea is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The thiourea moiety is known to interact with the ATP-binding site of kinases, leading to their inhibition. Preliminary studies have suggested that derivatives of this compound exhibit promising activity against several kinases, making it a attractive candidate for further investigation.

The synthesis of 3-tert-butyl-1-(propan-2-ylidene)aminothiourea involves multi-step organic reactions, typically starting from readily available precursors such as tert-butyl isocyanate and propanal. The reaction sequence often includes nucleophilic addition followed by cyclization steps to form the thiourea core. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications.

From a computational chemistry perspective, the molecular modeling of 3-tert-butyl-1-(propan-2-ylidene)aminothiourea has provided valuable insights into its binding interactions with biological targets. Studies using molecular dynamics simulations have revealed that the tert-butyl group helps stabilize the molecule in its active conformation, enhancing its binding affinity. Additionally, quantum mechanical calculations have been employed to understand the electronic structure and reactivity of this compound.

The pharmaceutical industry has shown particular interest in thiourea derivatives due to their versatility as drug candidates. The structural diversity of 3-tert-butyl-1-(propan-2-ylidene)aminothiourea allows for extensive modifications, enabling the optimization of its pharmacokinetic properties. Researchers are exploring various functionalization strategies to enhance its therapeutic efficacy while minimizing side effects.

In conclusion, 3-tert-butyl-1-(propan-2-ylidene)aminothiourea (CAS No. 63300-86-7) represents a fascinating compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it a valuable scaffold for drug discovery efforts. As research continues to uncover new applications for sulfur-containing heterocycles, this compound is poised to play an important role in the development of next-generation therapeutics.